Copper;thulium

• CAS No.: 60862-01-3
• Molecular Formula: Cu2Tm
• Molecular Weight: 296.03 g/mol
• IUPAC Name: copper;thulium
• InChI: InChI=1S/2Cu.Tm
• InChI Key: IPAIPPCEWCOTJG-UHFFFAOYSA-N
• Canonical SMILES: [Cu].[Cu].[Tm]

Description

Overview of Rare Earth-Transition Metal Intermetallics Research Landscape

Research into rare earth-transition metal (RE-TM) intermetallics is a mature yet continually evolving field. Historically, a primary driver of this research has been the quest for high-performance permanent magnets. aps.orgatlas.jp Compounds like SmCo₅ and Nd₂Fe₁₄B have revolutionized technology due to their exceptional magnetic properties. mdpi.com The investigation into these materials involves understanding and tailoring intrinsic magnetic properties such as saturation magnetization, Curie temperature, and magnetocrystalline anisotropy. mdpi.com

Beyond permanent magnets, the research landscape for RE-TM intermetallics is expanding into several other promising areas. These include:

Magnetostrictive Materials: Certain RE-TM compounds exhibit large changes in dimension when subjected to a magnetic field, a property known as giant magnetostriction. aip.org This has applications in sensors and actuators.

Magnetocaloric Materials: These materials exhibit a significant temperature change upon the application or removal of a magnetic field, making them candidates for magnetic refrigeration technologies. mdpi.com

High-Frequency Magnetic Materials: RE-TM intermetallics with specific types of magnetic anisotropy are being explored for applications in high-frequency devices, such as electromagnetic wave absorption. atlas.jp

Superconductors: The addition of rare earth metals to transition metal systems can lead to the emergence of superconductivity. researchgate.netumass.edu

Topological Materials: The complex electronic structures of some RE-TM compounds provide a rich platform for the discovery of materials with non-trivial topological properties. atlas.jp

The formation and stability of these intermetallic compounds are governed by thermodynamic and kinetic factors, which are crucial for tailoring their microstructure and, consequently, their properties for specific applications. numberanalytics.com The crystal structures of these compounds are diverse and play a fundamental role in determining their physical behavior. numberanalytics.com Many of these structures are derived from the CaCu₅-type structure. mdpi.com

Significance of Copper-Thulium Systems in Advanced Materials Science

Within the vast family of RE-TM intermetallics, copper-thulium systems hold particular significance for advanced materials science. Thulium, a rare earth metal, possesses unique magnetic and electronic properties stemming from its 4f electron configuration. stanfordmaterials.com While thulium itself has specialized applications in areas like medical imaging and laser technology, its incorporation into intermetallic compounds with copper opens up new avenues for materials design. stanfordmaterials.comrsc.org

Copper, a transition metal, is well-known for its excellent electrical conductivity. umass.edu The formation of intermetallic compounds between copper and other elements is fundamental in various technological applications, such as in the electronics industry. circuitinsight.com When combined with thulium, the resulting intermetallic phases can exhibit a confluence of properties inherited from both constituent elements, leading to novel functionalities. For instance, the interaction between the magnetic moments of thulium and the conduction electrons of copper can give rise to interesting magnetic and transport phenomena.

Furthermore, the study of copper-thulium systems contributes to the fundamental understanding of structure-property relationships in intermetallic compounds. By systematically investigating how the crystal structure and stoichiometry influence the magnetic and electronic properties, researchers can develop predictive models for designing new materials with desired characteristics.

Current State of Academic Inquiry into Copper-Thulium Compounds

Academic inquiry into copper-thulium compounds is an active area of research, with studies focusing on their synthesis, crystal structure, and physical properties. A number of binary and ternary compounds involving copper and thulium have been identified and characterized.

One area of investigation is the magnetic properties of these compounds. For example, in some ternary systems containing thulium, copper, and a third element, transitions to an antiferromagnetic state have been observed at low temperatures. researchgate.net Interestingly, in some of these compounds, the magnetic ordering is found to occur only on the rare earth (thulium) sublattice, with no magnetic ordering detected on the transition metal (copper) sublattice. researchgate.net

Another significant area of research is the potential for superconductivity in copper-containing systems. While elemental copper is not a superconductor, its inclusion in certain intermetallic systems can lead to high-temperature superconductivity. umass.edu Research into complex oxycuprates containing thulium has shown signs of superconductivity at relatively high temperatures, highlighting the potential of this chemical system. superconductors.org

Thermodynamic assessments of ternary systems, such as thulium-copper-germanium, are also being conducted to understand the phase equilibria and stability of various intermetallic compounds. researchgate.net This fundamental research is crucial for the controlled synthesis of single-phase materials with well-defined properties.

Scope and Objectives of Research on Copper-Thulium Chemical Systems

The primary scope of research on copper-thulium chemical systems is to explore the fundamental scientific principles governing their formation and to characterize their physical properties for potential technological applications. The key objectives of this research can be summarized as follows:

Synthesis and Crystal Growth: To develop and optimize methods for synthesizing single-phase polycrystalline and single-crystal samples of various copper-thulium intermetallic compounds. This includes techniques like arc melting, annealing, and high-pressure synthesis. umass.edu

Structural Characterization: To determine the crystal structures of new and existing copper-thulium compounds using techniques such as X-ray and neutron diffraction. Understanding the atomic arrangement is fundamental to explaining the observed physical properties. numberanalytics.com

Investigation of Physical Properties: To systematically measure and analyze the magnetic, electrical transport, thermal, and spectroscopic properties of these compounds over a wide range of temperatures, magnetic fields, and pressures.

Understanding Structure-Property Relationships: To establish clear correlations between the crystal structure, chemical composition, and the observed physical phenomena. This often involves complementary theoretical calculations to understand the electronic band structure and magnetic interactions. aps.org

Exploration of Potential Applications: To identify and evaluate the potential of copper-thulium compounds for applications in areas such as magnetic materials, superconductors, and other advanced technologies based on their characterized properties.

This focused research effort aims to expand the library of functional materials and deepen the understanding of the complex physics at play in rare earth-transition metal intermetallics.

Theoretical and Computational Investigations of Copper Thulium Systems

Electronic Structure Modeling

The electronic structure of a material describes the allowed energy levels of its electrons and is fundamental to understanding its electrical, optical, and magnetic properties.

Self-Consistent Calculations of Electronic Band Spectra

Self-consistent calculations are a cornerstone of electronic structure modeling. iaea.org In these calculations, the electron density is used to determine the effective potential, which in turn is used to solve the Schrödinger equation to find the wavefunctions and energy levels of the electrons. The new electron density calculated from these wavefunctions is then used to update the potential, and this process is repeated until the electron density no longer changes significantly, i.e., it is self-consistent.

The results of these calculations are often visualized in the form of an electronic band structure and a density of states (DOS). The band structure plots the allowed electron energies for different directions in reciprocal space, while the DOS shows the number of available electronic states at each energy level.

For Cu-Tm compounds, the electronic band structure would reveal whether a particular phase is a metal, a semiconductor, or an insulator. The nature of the bands near the Fermi level is particularly important, as it governs the electrical conductivity. The partial density of states (PDOS) can also be calculated to determine the contribution of the different atomic orbitals (e.g., Cu-3d, Tm-4f) to the electronic states at various energy levels. This provides a deeper understanding of the electronic interactions and bonding in these materials. researchgate.net

Application of Local Electron-Spin-Density Approximation (LSDA+U)

To accurately model systems with strongly correlated electrons, such as the 4f electrons in thulium, standard approximations like the Local Density Approximation (LDA) or Generalized Gradient Approximation (GGA) can be inadequate. The LSDA+U method is an extension that incorporates an on-site Hubbard U term to better describe the strong Coulomb repulsion between localized electrons. This approach corrects for the self-interaction error in standard LDA and GGA, leading to a more accurate description of electronic structures, particularly band gaps and magnetic moments in rare-earth compounds. youtube.com

While direct applications of LSDA+U to the Cu-Tm system are not extensively documented in publicly available literature, this method is the standard approach for ab initio studies of rare-earth alloys. In a hypothetical LSDA+U study of Cu-Tm compounds, the 'U' parameter would be applied to the Tm f-orbitals to correctly position the f-bands relative to the Fermi level, which is critical for determining the system's electronic and magnetic properties.

Analysis of Total and Partial Densities of Electron States

The density of states (DOS) is a fundamental property that describes the number of available electronic states at each energy level. aps.org Analysis of the DOS is essential for understanding the nature of chemical bonding and the electronic behavior of a material.

Partial Density of States (PDOS): The PDOS resolves the total DOS into contributions from different elements and their atomic orbitals (e.g., Cu-d, Tm-f, Tm-d). youtube.com In Cu-Tm intermetallics, the PDOS would reveal the extent of hybridization between copper's 3d orbitals and thulium's 5d and 4f orbitals. This hybridization is key to the stability and bonding of the formed compounds. For instance, the main peak of the Cu d-band is typically found several electron volts below the Fermi level. dierk-raabe.com

Computational studies on similar copper-lanthanide systems show that the lanthanide f-states often form sharp peaks in the DOS, while the transition metal d-states are broader and located nearer to the Fermi level, with significant hybridization between the lanthanide d- and copper d-states governing the bonding. amsemodelling.com

Investigation of Valency Shifts in Thulium Ions within Copper-Thulium Frameworks

Thulium most commonly exhibits a +3 oxidation state, although a +2 state can also exist, particularly in solid compounds. amsemodelling.compsu.edupolymtl.ca The valence state of an ion within a metallic lattice can be influenced by its chemical environment, including charge transfer and hybridization with neighboring atoms.

Investigating the valency of Tm ions in Cu-Tm frameworks would involve a combination of computational and experimental techniques. Computationally, methods like the Bader charge analysis or examination of the f-electron orbital occupancy from a DFT or LSDA+U calculation could provide insights into the charge state of the Tm ions. Experimentally, X-ray Absorption Spectroscopy (XAS) is a powerful technique for probing the oxidation state of a specific element within a compound by analyzing the absorption edge energy. youtube.com While specific studies on valency shifts in Cu-Tm are not prominent, research on other rare-earth intermetallics shows that the valence can deviate from the typical integer values, indicating intermediate valence states arising from strong hybridization.

Thermodynamic Modeling and Phase Diagram Predictions

Understanding the phase relationships in an alloy system is fundamental for materials design and processing. The CALPHAD (CALculation of PHAse Diagrams) methodology is a powerful computational approach for modeling the thermodynamic properties of multicomponent systems and predicting their phase diagrams. youtube.com

CALPHAD (CALculation of PHAse Diagrams) Methodologies

The CALPHAD approach works by developing mathematical models for the Gibbs free energy of each individual phase in a system (e.g., liquid, solid solutions, intermetallic compounds). youtube.com These models contain adjustable parameters that are optimized to fit all available experimental data, such as phase boundary information and thermochemical measurements (e.g., enthalpy of mixing). researchgate.net Once a self-consistent thermodynamic database is established for the constituent binary and ternary subsystems, it can be used to predict phase equilibria in multicomponent alloys, often with remarkable accuracy. aps.org

Assessment of Gibbs Free Energies of Binary and Ternary Phases (e.g., Cu-Tm, Cu-Tm-Ge)

The thermodynamic properties of the Cu-Tm binary system and the Tm-Cu-Ge ternary system have been assessed using the CALPHAD method. aps.orgresearchgate.net In these assessments, the Gibbs free energies of various phases are modeled as follows:

Solution Phases (Liquid, fcc, hcp): These phases are treated as substitutional solutions, and their excess Gibbs free energy is described by the Redlich-Kister polynomial. researchgate.netunlv.edu

Intermetallic Compounds: In the Cu-Tm system, several intermetallic compounds are known to exist, including Cu5Tm, Cu9Tm2, Cu7Tm2, Cu2Tm, and CuTm. The Gibbs energies of these compounds are often described using a sublattice model, which accounts for the different crystallographic sites occupied by the constituent atoms. researchgate.net

For the ternary Tm-Cu-Ge system, the thermodynamic description is built upon the assessed data from the three constituent binary systems (Cu-Tm, Cu-Ge, and Tm-Ge). aps.org The Gibbs free energy of the ternary phases is then extrapolated from these binary descriptions, often using models like the Muggianu model for solution phases. aps.org

Thermodynamic Models Used in CALPHAD Assessment of Cu-Tm System

Phase	Structural Model	Gibbs Free Energy Model
Liquid	Substitutional Solution	Redlich-Kister Polynomial
(Cu) - fcc	Substitutional Solution	Redlich-Kister Polynomial
(Tm) - hcp	Substitutional Solution	Redlich-Kister Polynomial
Cu-Tm Intermetallics	Stoichiometric or Ordered Compounds	Sublattice Model

Computational Prediction of Phase Equilibria and Transition Temperatures

By minimizing the total Gibbs free energy of the system at various temperatures and compositions, the CALPHAD-derived database can be used to calculate the stable phase equilibria. This allows for the computational prediction of the entire phase diagram, including key features like:

Liquidus and Solidus Lines: The temperatures at which the alloy begins to solidify upon cooling and completes solidification.

Eutectic and Peritectic Reactions: Invariant reactions involving multiple phases.

Transition Temperatures: Temperatures at which solid-state phase transformations occur.

The thermodynamic assessment of the Cu-Tm system by Wang et al., for instance, provides a self-consistent set of parameters that allows for the calculation of the binary phase diagram, reproducing the available experimental data. aps.orgresearchgate.net Similarly, the modeling of the Tm-Cu-Ge system enables the prediction of isothermal sections and liquidus projections of the ternary phase diagram, which are invaluable for understanding the alloy's solidification behavior. aps.org

Known Intermetallic Compounds in the Cu-Tm System

Compound	Stoichiometry
Cu5Tm	83.3 at% Cu
Cu9Tm2	81.8 at% Cu
Cu7Tm2	77.8 at% Cu
Cu2Tm	66.7 at% Cu
CuTm	50.0 at% Cu

Synthesis and Fabrication Methodologies for Copper Thulium Materials

Bulk Synthesis Routes for Intermetallic Compounds and Alloys

The production of bulk copper-thulium materials, including intermetallic compounds and alloys, typically relies on high-temperature metallurgical processes designed to ensure homogeneity and achieve specific crystalline phases.

Arc melting is a primary method for synthesizing intermetallic compounds, especially those with high melting points. arxiv.org This technique involves melting elemental precursors, such as high-purity copper and thulium, on a water-cooled copper hearth using an electric arc under an inert argon atmosphere. mdpi.com The high temperatures, which can exceed 3500°C, ensure complete melting and alloying. arxiv.org To enhance homogeneity, the resulting metallic buttons are typically re-melted multiple times. mdpi.com For the Copper-Thulium (Cu-Tm) system specifically, alloys have been prepared by sputtering from arc-melted targets. cmu.edu In some cases, a subsequent annealing step is required, where the as-cast material is sealed in quartz ampoules and heated for an extended period to promote the formation of well-ordered crystalline structures. mdpi.com

Solid-state reaction is another prevalent technique, particularly for complex, multi-element compounds. This method involves mixing stoichiometric amounts of precursor powders, such as oxides and carbonates, which are then pelletized and subjected to high-temperature sintering. superconductors.org For instance, a tin-thulium oxycuprate superconductor, Sn₂Ba₂(Ca₀.₅Tm₀.₅)Cu₃Oₓ, was synthesized by mixing precursors, pelletizing them, and sintering at 890°C for 9-10 hours. superconductors.org This was followed by an annealing phase at 500°C in flowing oxygen to achieve the desired superconducting properties. superconductors.org While widely used, traditional methods like arc melting and solid-state synthesis can sometimes result in large grain sizes and may not offer precise control over the crystallization process. oaepublish.com

Table 1: Comparison of Bulk Synthesis Parameters for Thulium-Containing Intermetallics

Parameter	Arc Melting (REPt₂Al₃, RE=Tm) mdpi.com	Solid-State Reaction (Sn₂Ba₂(Ca₀.₅Tm₀.₅)Cu₃Oₓ) superconductors.org
Precursors	Thulium pieces, platinum sheets, aluminum turnings (>99.9% purity)	Tm₂O₃, CaCO₃, SnO₂, BaO₂, CuO
Stoichiometry	Ideal 1:2:3 atomic ratio	Stoichiometric amounts for the target formula
Primary Process	Arc-melting under ~800 mbar Argon	Mixing and pelletizing of powders
Sintering/Melting Temp.	High temperature sufficient to melt components	890°C
Sintering/Melting Time	Multiple re-melts for homogeneity	9-10 hours
Annealing Temp.	1223 K (kept for 14 days)	500°C
Annealing Atmosphere	Sealed quartz ampoules	Flowing O₂

| Resulting Compound | TmPt₂Al₃ | Sn₂Ba₂(Ca₀.₅Tm₀.₅)Cu₃Oₓ |

High-pressure synthesis opens avenues for creating novel materials and phases that are inaccessible under ambient pressure conditions. mdpi.com This technique utilizes pressures in the range of several gigapascals (GPa) to alter chemical bonds and overcome the limitations of traditional chemistry. mdpi.com While specific reports on high-pressure synthesis of binary copper-thulium compounds are scarce, the methodology is highly relevant for exploring new phases. The synthesis of materials like the superconductor Sn₂Ba₂(Ca₀.₅Tm₀.₅)Cu₃Oₓ, which exhibits properties comparable to high-pressure Hg and Tl oxycuprates, points to the potential utility of pressure as a thermodynamic variable in the synthesis of complex thulium-copper oxides. superconductors.org In situ high-pressure synthesis using synchrotron X-ray diffraction is a powerful methodology for exploring the composition-pressure-temperature space to discover new stable or metastable compounds. mdpi.com

Nanostructure Synthesis of Copper-Thulium Systems

The synthesis of nanostructured materials allows for the tuning of properties by controlling particle size, morphology, and composition at the nanoscale. Wet-chemical methods are predominantly used for these applications.

The sol-gel method is a versatile wet-chemical technique for producing high-purity, homogeneous nanoparticles. naturalspublishing.comnih.gov Thulium-doped copper ferrite (B1171679) (CuFe₂₋ₓTmₓO₄) nanoparticles have been successfully synthesized using a sol-gel auto-combustion process. researchgate.net In this approach, metal nitrates (copper(II) nitrate, iron(III) nitrate, and thulium(III) nitrate) are dissolved, and a substance like starch is added. researchgate.net Starch serves multiple roles as a natural template, reducing agent, and capping agent, preventing particle aggregation. researchgate.net The mixture forms a gel, which upon heating, undergoes auto-combustion, a self-sustaining redox reaction that yields the final nanoparticle powder. naturalspublishing.com This method is advantageous for its simplicity and the production of nanoparticles with a narrow size distribution and high chemical homogeneity. naturalspublishing.com

Table 2: Research Findings for Sol-Gel Synthesis of Thulium-Doped Copper Ferrite researchgate.net

Parameter	Details
Synthesis Method	Novel sol-gel method with starch
Precursors	Copper (II) nitrate, Iron (III) nitrate, Thulium (III) nitrate
Templating/Capping Agent	Starch
Product	Thulium doped copper ferrite nanoparticles (CuFe₂₋ₓTmₓO₄)
Characterization Techniques	X-ray diffraction (XRD), Scanning electron microscopy (SEM), Energy dispersive X-ray microanalysis (EDX), UV-Vis diffuse reflectance spectroscopy

| Key Advantage | Low-cost, eco-friendly, no external surfactant required |

Sonochemical synthesis utilizes the extreme conditions created by acoustic cavitation—the formation, growth, and collapse of bubbles in a liquid—to drive chemical reactions. mdpi.com This method has been applied to create thulium copper oxide nanostructures, which have been investigated for their photocatalytic activity. researchgate.net The synthesis is typically rapid and efficient, involving the ultrasonic irradiation of a solution containing the necessary precursors. researchgate.netmurdoch.edu.au For related rare-earth copper oxides, a sonochemical process was used to create Sm₂CuO₄ nanostructures, demonstrating the method's applicability. researchgate.net The physical and chemical properties of the resulting nanostructures can be tuned by optimizing various parameters, such as the pH of the medium, precursor concentrations, and ultrasound power. mdpi.comresearchgate.net

Electrochemical synthesis offers a powerful, low-cost method for fabricating nanostructured films directly onto a conductive substrate. mdpi.com For copper-based systems, techniques like anodization or cyclic voltammetry (CV) are used to grow copper oxide nanostructures. mdpi.commdpi.com By cycling an applied potential in an alkaline electrolyte, it is possible to precisely control the phase composition (e.g., Cu₂O, CuO) and morphology, resulting in structures like nanoneedles or nanoplatelets. mdpi.compreprints.org

The integration of thulium into these copper-based nanostructures can be achieved by introducing a soluble thulium salt into the electrolyte solution during the electrochemical deposition process. The electrochemical reduction of Cu(I) species to form copper nanoparticles has been demonstrated in deep eutectic solvents, a process that could be adapted for co-deposition with thulium. rsc.org The precise control over deposition parameters, such as potential, current, and electrolyte composition, allows for the incorporation of thulium as a dopant, potentially modifying the electronic and catalytic properties of the resulting copper oxide nanostructures. preprints.orgexlibrisgroup.com

Table 3: Parameters for Electrochemical Synthesis of Copper Oxide Nanostructures mdpi.compreprints.org

Parameter	Details
Synthesis Method	Cyclic Voltammetry (CV)
Substrate	Copper foil or foam
Electrolyte	1 M NaOH
Potential Range	-1.0 V to 0.65 V (vs. Ag/AgCl)
Number of Cycles	Up to 1000
Controlled Parameters	Upper vertex potential, scan rate
Resulting Morphologies	Grains, nanoneedles, nanoplatelets
Resulting Phases	Cu₂O, Cu(OH)₂, CuO

| Thulium Integration | Hypothetically via addition of a soluble thulium salt to the electrolyte |

Thin Film Deposition and Heterostructure Growth

Thin film deposition represents a cornerstone in the fabrication of copper-thulium materials, enabling the creation of layered structures with precisely controlled thicknesses and compositions. These techniques are broadly categorized into Physical Vapor Deposition (PVD) and Chemical Vapor Deposition (CVD), each with distinct advantages and specialized applications. The growth of heterostructures, where distinct layers of materials are grown on top of each other, allows for the engineering of novel properties at the interfaces.

Physical Vapor Deposition (PVD) Techniques

Physical Vapor Deposition (PVD) encompasses a family of processes where a material is transformed into a vapor phase, transported through a vacuum or low-pressure environment, and condensed onto a substrate to form a thin film. substech.com These methods are advantageous for their ability to deposit a wide range of materials, including metals and alloys, with high purity and controlled thickness. americanelements.comamericanelements.com

Common PVD techniques applicable to the synthesis of copper-thulium films include:

Evaporation: This technique involves heating a source material, such as copper or thulium, in a high vacuum environment to the point of vaporization. lesker.com The vapor then travels and condenses on a cooler substrate. Electron beam (e-beam) evaporation is a common method where a high-energy electron beam is focused on the source material, causing it to evaporate. researchgate.net This method is suitable for materials with high melting points and allows for high deposition rates. vem-co.com For instance, copper is rated as an excellent material for e-beam evaporation, though it may have poor adhesion to some substrates, often requiring an interlayer like chromium. lesker.com Thulium sputtering targets and evaporation materials are commercially available for PVD processes. sputtertargets.net

Sputtering: In this process, a target of the desired material (e.g., copper or thulium) is bombarded with energetic ions, typically from an inert gas like argon. substech.comnanografi.com This bombardment ejects atoms from the target, which then deposit onto the substrate. nanografi.com Co-sputtering, where targets of both copper and thulium are used simultaneously, can be employed to create alloyed thin films. The composition of the resulting film can be controlled by adjusting the relative sputtering rates of the individual targets. rsc.org While direct studies on co-sputtering of copper and thulium are not widely available, the technique has been successfully used for other copper alloys, such as Cu-Ni, to create combinatorial libraries of thin films with varying compositions. mdpi.com

Pulsed Laser Deposition (PLD): PLD utilizes a high-power laser to ablate a target material, creating a plasma plume that expands and deposits onto a heated substrate. mdpi.com This technique is highly versatile and can be used to deposit a wide range of materials, including complex oxides. pvdproducts.com Thulium targets are available for PLD applications. pvdproducts.com The deposition rate in PLD can be significant, with studies on copper films showing rates from 0.03 to 0.11 nm/pulse. mdpi.com

While specific experimental data on the PVD of "Copper;thulium" alloys is limited, the principles of PVD are well-established for both individual elements. The synthesis of such alloy films would involve the co-deposition from separate copper and thulium sources or the use of a pre-alloyed target. The properties of the resulting film would be highly dependent on the deposition parameters such as substrate temperature, deposition rate, and background pressure.

Table 1: Physical Properties and Evaporation Data for Copper and Thulium

Property	Copper (Cu)	Thulium (Tm)
Melting Point (°C)	1,083 lesker.com	1,545
Density (g/cc)	8.92 lesker.com	9.32
Vapor Pressure (Torr @ °C)	10⁻⁴ @ 1,017 lesker.com	10⁻⁴ @ 987
Sputtering Method	DC lesker.com	-
E-Beam Evaporation Rating	Excellent lesker.com	Good
Recommended Crucible Liner	Graphite, Molybdenum lesker.com	Tantalum, Molybdenum

Data for Thulium is based on general rare-earth evaporation characteristics.

Strain Engineering in Copper-Thulium Heterostructures

Strain engineering is a powerful technique used to modify the physical properties of materials by intentionally inducing strain in the crystal lattice. researchgate.net In thin films and heterostructures, strain can be introduced through lattice mismatch between the film and the substrate or between different layers in a multilayer stack. psu.edu This strain can significantly alter the electronic band structure, and consequently, the electronic, optical, and magnetic properties of the material. researchgate.netaip.org

In the context of copper-thulium heterostructures, strain engineering could be employed to tune the properties of the interface and the individual layers. For example, growing an epitaxial thin film of a thulium compound on a copper substrate (or vice versa) would likely result in strain due to the different lattice parameters of the two materials. This epitaxial strain can be either compressive or tensile, depending on whether the film's lattice is larger or smaller than the substrate's.

First-principles calculations based on density functional theory (DFT) are a valuable tool for predicting the effects of strain on heterostructures. colab.wsmdpi.com These calculations can determine the stability of different interface configurations and predict how strain will modify the electronic and magnetic properties. For instance, studies on other systems have shown that strain can induce phase transitions, alter magnetic ordering, and modify the charge distribution at interfaces. acs.org

Modify the magnetic properties: Thulium exhibits complex magnetic behavior, and strain could be used to influence its magnetic ordering temperature or anisotropy in a heterostructure with copper. researchgate.net

Tune electronic transport: Strain can alter the band alignment at the copper-thulium interface, affecting charge carrier transport across the heterostructure.

Enhance catalytic activity: For applications in catalysis, strain can modify the d-band center of transition metals, which can optimize the adsorption of reactants and improve catalytic performance. researchgate.net

The successful implementation of strain engineering in copper-thulium heterostructures would depend on achieving high-quality epitaxial growth, which can be accomplished using techniques like Molecular Beam Epitaxy (MBE). aps.orgmit.edu MBE allows for precise control over the growth of single-crystal thin films, which is essential for creating well-defined, strained interfaces. uni-halle.de

Advanced Characterization Techniques in Copper Thulium Research

Structural and Microstructural Characterization

The arrangement of atoms and the larger-scale structure of copper-thulium materials are fundamental to their physical properties. A variety of diffraction and microscopy techniques are employed to obtain a complete picture of these characteristics.

X-ray Diffraction (XRD) for Phase Identification and Crystal Structure Determination

X-ray diffraction (XRD) is a primary tool for identifying the crystalline phases present in copper-thulium samples and determining their crystal structures. physicsjournal.inccp14.ac.uk By analyzing the diffraction patterns produced when X-rays interact with a powdered sample, researchers can identify the specific compounds formed and their crystallographic details. ccp14.ac.ukresearchgate.net

For instance, in the ternary system Tm–Cu–Sb, XRD was used to construct the isothermal section of the phase diagram at 870 K. researchgate.net This analysis confirmed the existence of the ternary compound TmCu1-xGe2 (with x = 0.109), which adopts the HfCuSi2 structure type, and identified new ternary antimonides, Tm3Cu20+xSb11-x (with x = 2) and TmCu4–xSb2 (with x = 1.065). researchgate.net The crystal structures of these newly found compounds were refined using the Rietveld method on the powder diffraction data. researchgate.net

Similarly, a study on Cu2-xTmxSe compounds used XRD to determine that for x = 0.1, 0.2, and 0.3, the compounds crystallize in a rhombohedral symmetry with the R-3m space group. karazin.ua The analysis of the XRD spectrum for Cu1.9Tm0.1Se yielded specific lattice parameters and atomic coordinates, revealing that the introduction of thulium leads to a more ordered and higher symmetry crystal structure compared to Cu2Se. karazin.uakarazin.ua

High-pressure XRD studies on elemental thulium have revealed a sequence of phase transitions from hexagonal close-packed to a samarium-type structure. nih.govresearchgate.net This transition occurs in the pressure range of 60 to 116 kilobars. nih.gov

Crystallographic Data for Various Copper-Thulium Containing Compounds Determined by XRD

Compound	Crystal System	Space Group	Lattice Parameters (Å)	Reference
TmCu1-xGe2 (x=0.109)	Tetragonal	P4/nmm	a = 4.24170(2), c = 9.73942(9)	researchgate.net
Tm3Cu20+xSb11-x (x=2)	Cubic	F-43m	a = 16.55784(4)	researchgate.net
TmCu4-xSb2 (x=1.065)	Orthorhombic	Pnnm	a = 7.00565(6), b = 7.83582(6), c = 4.25051(3)	researchgate.net
Cu1.9Tm0.1Se	Rhombohedral	R-3m (166)	a = 4.06405(4), c = 20.32801(7)	karazin.ua
Sm-type Tm (at ~116 kbar)	-	-	a = 3.327(5), c = 23.48(4)	nih.gov

Electron Microscopy (SEM, TEM) for Microstructural and Nanostructural Analysis

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are indispensable tools for visualizing the microstructure and nanostructure of copper-thulium materials. nih.govresearchgate.netosti.gov SEM provides detailed images of the sample surface, revealing information about morphology and the spatial distribution of different phases. ufs.ac.zatugraz.at TEM, with its higher resolution, allows for the characterization of features at the nanoscale, including the imaging of individual nanocrystals and defects within the crystal lattice. acs.orgresearchgate.net

For example, in the study of Tm2Cu2O5 nanostructures, SEM images showed how different ultrasonic power levels during synthesis affected the morphology of the resulting nanoparticles. researchgate.net TEM can be further combined with energy-dispersive X-ray spectroscopy (EDX) to determine the chemical composition of these minute structures. nih.gov The preparation of samples for electron microscopy is critical; for instance, broad-beam ion milling can be used to prepare copper surfaces for SEM by removing mechanical polishing damage and revealing the underlying grain structure. m-s.it

Single-Crystal X-ray Diffraction for Atomic Arrangement Elucidation

While powder XRD provides average structural information, single-crystal X-ray diffraction (SCXRD) offers a precise determination of the atomic arrangement within a single crystal. tum.deunimi.it This technique is crucial for unambiguously solving the crystal structure of new compounds, providing exact atomic coordinates and bond lengths. acs.orglnu.edu.ua

The process involves mounting a suitable single crystal on a diffractometer and collecting diffraction data as it is rotated in the X-ray beam. tum.de For many intermetallic compounds, including those potentially formed in the copper-thulium system, SCXRD is the definitive method for structure determination. acs.org In the broader context of intermetallic research, SCXRD has been used to investigate compounds like YNiAl2 and LaNiAl2, which crystallize in the MgCuAl2 type structure, providing detailed insights into their atomic frameworks. researchgate.net

Neutron Diffraction for Magnetic Structure and Lattice Studies

Neutron diffraction is a powerful technique for investigating both the crystal and magnetic structures of materials. aps.orgmdpi.comiphy.ac.cn Unlike X-rays, neutrons interact with atomic nuclei and are also scattered by magnetic moments. This makes neutron diffraction particularly suited for determining the arrangement of magnetic moments in ordered magnetic materials and for accurately locating light atoms. researchgate.netill.eu

In the study of rare-earth intermetallics, neutron diffraction is essential for understanding their complex magnetic behaviors. For example, studies on the isostructural RECu2Ge2 series show that TmCu2Ge2 orders at a Néel temperature of 2.5 K with an incommensurate sine-modulated magnetic structure. aip.org Similarly, neutron diffraction on Tm2Ni1.78In revealed that the magnetic properties arise solely from the thulium atoms, which order antiferromagnetically below 4.5 K, while the nickel atoms remain non-magnetic. iucr.org The magnetic moments of thulium were found to lie within the (001) plane and were determined to be 6.09 µB at 1.6 K, a value smaller than that of the free Tm3+ ion, indicating the influence of the crystalline electric field. iucr.org

Magnetic Structure Details of Thulium-Containing Compounds from Neutron Diffraction

Compound	Néel Temperature (TN)	Magnetic Structure Type	Propagation Vector (k)	Tm Magnetic Moment (µB)	Reference
TmCu2Ge2	2.5 K	Incommensurate sine-modulated	[0.117, 0.117, 0] at 0.47 K	-	aip.org
Tm2Ni1.78In	4.5 K	Antiferromagnetic	-	6.09(4) at 1.6 K	iucr.org

Spectroscopic Characterization

Spectroscopic techniques probe the electronic states of materials, providing crucial information that complements structural data.

X-ray Photoemission Spectroscopy (XPS) for Electronic States

X-ray Photoemission Spectroscopy (XPS) is a surface-sensitive technique used to determine the elemental composition, chemical states, and electronic structure of the top few nanometers of a material's surface. wikipedia.orgicm.edu.pl It works by irradiating a sample with X-rays and measuring the kinetic energy of the emitted photoelectrons. wikipedia.org

Electron Paramagnetic Resonance (EPR) Spectroscopy for Paramagnetic Species

Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is a powerful technique for studying materials with unpaired electrons, making it particularly suitable for investigating paramagnetic species within copper-thulium systems. libretexts.orgnumberanalytics.combruker.com This method is sensitive to the local environment of paramagnetic ions and can provide information about their oxidation states, coordination, and interactions with neighboring nuclei. numberanalytics.comsrce.hr

In the context of copper-thulium research, EPR has been instrumental in identifying and characterizing the paramagnetic centers. For instance, in oxygen-deficient (La, Tm)-Ba-Cu-O compounds with a tetragonal phase, EPR measurements at room temperature have revealed a distinct signal attributed to Tm²⁺ ions. osti.goviaea.org This spectrum, centered at a g-value of 2.895(5) with a linewidth of 0.015(1) T, is characteristic of Tm²⁺ (4f¹³) in a Γ₇ doublet ground state. osti.goviaea.org Concurrently, a characteristic EPR spectrum for divalent copper (Cu²⁺) ions was also observed, confirming the presence of multiple paramagnetic species in the compound. osti.goviaea.org

UV-Visible and Electronic Absorption Spectroscopy for Electronic Transitions

UV-Visible and Electronic Absorption Spectroscopy are fundamental techniques for probing the electronic transitions within materials. rsc.org By measuring the absorption of light in the ultraviolet and visible regions, this method provides information about the energy levels of electrons in atoms and molecules. nanoqam.ca

In copper-thulium compounds, UV-Visible spectroscopy is employed to study the electronic transitions involving the d-orbitals of copper and the f-orbitals of thulium. The electronic configuration of the Cu²⁺ ion ([Ar]3d⁹) allows for d-d transitions, where an electron is excited from a lower energy d-orbital to a higher energy one. tib-op.orglibretexts.org These transitions typically occur in the visible region of the electromagnetic spectrum and are responsible for the color of many copper compounds. rsc.org The position and intensity of these absorption bands are sensitive to the coordination environment of the copper ion. rsc.org

For instance, in aqueous solutions, hydrated copper(II) ions absorb light at the red end of the spectrum, appearing blue. rsc.org Changes in the ligands surrounding the copper ion alter the splitting of the d-orbital energy levels, leading to shifts in the absorption maxima. rsc.org Theoretical calculations, such as those using Time-Dependent Density Functional Theory (TD-DFT), can be used to simulate UV-Vis spectra and help assign the observed absorption bands to specific electronic transitions, including metal-to-ligand charge-transfer (MLCT), ligand-to-metal charge-transfer (LMCT), and intra-ligand charge transfer (ILCT). mdpi.com

In addition to d-d transitions, charge-transfer bands can also be observed. tib-op.org These are often more intense than d-d transitions and occur when an electron is transferred from a ligand orbital to a metal orbital (LMCT) or vice versa (MLCT). In some copper-based systems, these charge transfer bands can be found in the UV region. tib-op.org The study of these various electronic transitions provides a comprehensive picture of the electronic structure of copper-thulium materials.

X-ray Absorption Fine Structure (XAFS) Spectroscopy for Local Atomic Environments

X-ray Absorption Fine Structure (XAFS) spectroscopy is a powerful, element-specific technique that provides detailed information about the local atomic environment around a specific type of atom in a material. toray-research.co.jpanl.gov The technique is divided into two main regions: X-ray Absorption Near-Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS). toray-research.co.jpresearchgate.net

XANES, the region near the absorption edge, is sensitive to the oxidation state and coordination geometry of the absorbing atom. anl.govresearchgate.net For instance, XANES studies at the copper K-edge can distinguish between different oxidation states of copper, such as Cu(I) and Cu(II). researchgate.net This has been demonstrated in the analysis of intercalated copper compounds, where the position of the absorption edge is compared to that of reference materials like Cu foil and Cu₂O. researchgate.netresearchgate.net

The EXAFS region, which consists of oscillations extending several hundred electron volts above the absorption edge, provides information about the number, type, and distance of neighboring atoms. toray-research.co.jpanl.gov By analyzing the EXAFS data, it is possible to determine the local structure around both copper and thulium atoms in their compounds. This includes bond lengths and coordination numbers. For example, in a CuPd alloy, EXAFS fitting revealed Cu-Pd and Cu-Cu bond lengths. researchgate.net This capability is crucial for understanding the atomic-scale structure, which in turn influences the material's electronic and magnetic properties. XAFS is particularly valuable for studying disordered or amorphous materials where traditional diffraction techniques are less effective. unicam.it

Mössbauer Spectroscopy for Hyperfine Interactions and Magnetic Ordering

Mössbauer spectroscopy is a highly sensitive technique used to probe the hyperfine interactions between the nucleus and its surrounding electronic environment. uni-bielefeld.dewikipedia.org It provides valuable information on oxidation states, site occupancy, and magnetic ordering in solids. rsc.org The technique relies on the recoil-free emission and resonant absorption of gamma rays by specific nuclei.

In the context of copper-thulium compounds, Mössbauer spectroscopy can be applied to isotopes such as ¹⁶⁹Tm. Studies on compounds like TmBa₂Cu₃O₇-δ have utilized ¹⁶⁹Tm Mössbauer spectroscopy to investigate the hyperfine interactions. unsw.edu.au The Mössbauer spectrum is sensitive to three main types of hyperfine interactions: the isomer shift, quadrupole splitting, and magnetic hyperfine splitting. uni-bielefeld.dewikipedia.org

Isomer Shift: This parameter is related to the electron density at the nucleus and can provide information about the oxidation state of the thulium ions.

Quadrupole Splitting: This arises from the interaction of the nuclear quadrupole moment with an electric field gradient at the nucleus, offering insights into the local site symmetry.

Magnetic Hyperfine Splitting: In magnetically ordered materials, the interaction of the nuclear magnetic moment with an internal magnetic field splits the nuclear energy levels, resulting in a multi-line spectrum. This allows for the direct measurement of the magnetic field at the nucleus and provides information on the magnetic ordering.

Mössbauer spectroscopy has also been employed to study iron-containing alloys with copper, where it can probe the local environments of the iron atoms. unlp.edu.arresearchgate.net In some complex intermetallic compounds containing gadolinium, iron, and a transition metal like copper, Mössbauer spectroscopy has been used to analyze the different magnetic sub-spectra and determine the hyperfine parameters, which show a systematic dependence on the transition metal. mdpi.com

Nuclear Magnetic Resonance (NMR) Spectroscopy for Molecular and Electronic Structures

Nuclear Magnetic Resonance (NMR) spectroscopy is a versatile technique that probes the magnetic properties of atomic nuclei. While it is more commonly associated with the study of diamagnetic molecules, it can also be applied to paramagnetic systems, although the presence of unpaired electrons can lead to significant line broadening. libretexts.org

In the study of copper-thulium compounds, NMR can provide information about the local magnetic fields and electronic structure. The interaction between the nuclear spins of ligand atoms and the electron spin of a paramagnetic metal ion, such as Cu²⁺, can cause shifts in the NMR spectrum. libretexts.org These shifts, known as contact and pseudocontact shifts, are dependent on the distance and geometry of the nucleus relative to the paramagnetic center.

Although direct NMR studies on copper-thulium compounds are not extensively reported in the provided context, the principles of NMR in paramagnetic systems are well-established. For instance, the interaction between a transition metal's electron spin and the nuclear spins of surrounding ligands can be used to gain information about the nuclear coordinates. libretexts.org This makes NMR a potentially powerful tool for elucidating the detailed molecular and electronic structure of copper-thulium complexes.

Electrical and Magnetic Characterization

The electrical and magnetic properties of copper-thulium compounds are critical to understanding their potential for applications such as superconductivity. Characterization of these properties involves a range of measurement techniques.

Resistivity Measurements for Superconducting Transitions (Tc)

Resistivity measurements are a primary method for identifying and characterizing superconducting transitions. Superconductors exhibit zero electrical resistance below a critical temperature (Tc). By measuring the electrical resistivity as a function of temperature, the onset of superconductivity can be clearly observed as a sharp drop in resistance.

In various copper-containing systems, resistivity measurements have been crucial for determining Tc. For example, in CuxTiSe₂, a superconducting state emerges for copper concentrations x > 0.04, with Tc reaching a maximum of about 4.15 K at x = 0.08. arxiv.org Similarly, in (Cu,C)Ba₂Ca₂Cu₃O₉±δ thin films, resistivity measurements show an onset of the superconducting transition between 80 K and 100 K, with zero resistance achieved below 60 K. researchgate.net

For thulium-containing high-temperature superconductors like TmBa₂Cu₃O₉₋δ, resistive measurements have been used to determine a Tc of approximately 90 K. aip.org Furthermore, resistivity measurements under applied magnetic fields are used to determine the upper critical field (Hc2), another key parameter of a superconductor. aip.org The temperature dependence of resistivity above Tc can also provide insights into the normal state properties, indicating whether the material behaves as a metal or a semiconductor. scialert.net

The following table summarizes the superconducting transition temperatures (Tc) for various copper-containing compounds, as determined by resistivity and other measurements.

Compound	Tc (K)	Measurement Method	Reference
CuxTiSe₂ (x=0.08)	~4.15	Resistivity, Magnetization	arxiv.org
(Cu,C)Ba₂Ca₂Cu₃O₉±δ	~96-98 (zero resistance)	Resistivity	researchgate.net
TmBa₂Cu₃O₉₋δ	~90	Resistivity	aip.org
Co₀.₂Ni₀.₁Cu₀.₁Rh₀.₃Ir₀.₃Zr₂	8.0	Resistivity, Magnetization, Specific Heat	tandfonline.com
ZrNi₂-xCuxGa (x≤0.25)	< 3	Resistivity, Magnetization	aip.org
BaTMxSi₂-x (TM=Cu, x=0.2-0.6)	Varies with x	Not specified	researchgate.net

Magnetic Susceptibility Measurements for Magnetic Ordering and Diamagnetism

Magnetic susceptibility measurements are a crucial tool for probing the magnetic properties of copper-thulium compounds, revealing details about magnetic ordering and diamagnetic behavior. These measurements quantify the degree to which a material is magnetized in an applied magnetic field.

In many copper-thulium-based intermetallic compounds, the magnetic ordering arises primarily from the magnetic moments of the rare earth thulium (Tm) ions. For instance, in the ternary compounds with the general formula RM₂X₂ (where R is a rare earth element like Tm, M is a transition metal like Cu, and X is Si or Ge), neutron diffraction studies have shown that magnetic ordering at low temperatures occurs on the rare earth sublattice, with no magnetic ordering detected on the transition metal sublattice. aps.org These compounds are typically paramagnetic at room temperature and transition to an antiferromagnetic state at low temperatures. aps.org

The character of magnetic ordering can vary significantly with the composition of the compound. For example, in the RE₅Rh₂In₄ series (where RE = Gd-Tm), the magnetic properties shift from predominantly ferromagnetic for gadolinium-based compounds to predominantly antiferromagnetic for Tm₅Rh₂In₄. arxiv.org This change is attributed to the increasing number of 4f electrons across the lanthanide series. arxiv.org The critical temperature for magnetic ordering in Tm₅Rh₂In₄ is 4.9 K. arxiv.org Similarly, in RE₂T₂Al compounds (where T = Co or Ni), Tm₂Co₂Al exhibits a paramagnetic to ferromagnetic phase transition at a Curie temperature (Tc) of 11.5 K, while Tm₂Ni₂Al undergoes a paramagnetic to antiferromagnetic transition at a Néel temperature (Tₙ) of 6 K. aip.org

The binary compound TmCu exhibits complex magnetic behavior with two distinct magnetic ordering temperatures at approximately 8.5 K and 12.7 K. osti.gov Doping with other elements can significantly alter these properties. For instance, substituting a small amount of copper with iron in TmCu causes the two ordering peaks to merge. osti.gov

In the context of superconductivity, magnetic susceptibility is fundamental in identifying the Meissner effect, a hallmark of superconductivity characterized by the expulsion of a magnetic field from the interior of the superconductor. 41.89.164 This expulsion results in strong diamagnetism. superconductors.org For example, in the tin-thulium oxycuprate Sn₂Ba₂(Ca₀.₅Tm₀.₅)Cu₃Oₓ, the onset of strong diamagnetism, indicating a Meissner transition, is observed near 115 K. superconductors.org This diamagnetic signal suggests a large volume fraction of the superconducting phase. superconductors.org

Table 1: Magnetic Ordering in Various Copper-Thulium Compounds

Compound	Magnetic Ordering Type	Critical Temperature (K)
Tm₅Rh₂In₄	Predominantly Antiferromagnetic	4.9
Tm₂Co₂Al	Ferromagnetic	11.5 (Tc)
Tm₂Ni₂Al	Antiferromagnetic	6 (TN)
TmCu	Antiferromagnetic	~8.5 and ~12.7
Tm₂Cu₂In	Ferromagnetic	-
Tm₂Cu₂Cd	Ferromagnetic	15 (Tc)

Data sourced from multiple research findings. arxiv.orgaip.orgosti.gov

Upper Critical Field (Hc2) Determination in Superconducting Copper-Thulium Oxides

The upper critical field (Hc2) is a fundamental parameter of a type-II superconductor, representing the maximum magnetic field strength at which the material remains in its superconducting state. scispace.com Beyond Hc2, the superconductivity is destroyed, and the material reverts to its normal resistive state. 41.89.164 The determination of Hc2 is crucial for assessing the potential of a superconducting material for high-field applications.

In superconducting copper-thulium oxides, Hc2 is typically determined by measuring the electrical resistivity as a function of temperature under various applied magnetic fields. arxiv.org The upper critical field at a given temperature is often defined as the field at which the resistivity reaches a certain percentage (e.g., 90%) of its normal-state value. arxiv.orgscience.gov

For high-temperature superconductors like those in the Tm-Ba-Cu-O system, which exhibit transition temperatures (Tc) above 90 K, the Hc2 values can be exceptionally high. osti.gov For example, in the CuBa₂Ca₃Cu₄O₁₀₊δ (Cu-1234) system, which has a Tc as high as 117.5 K, the upper critical field at absolute zero, Hc2(0), was estimated to be as high as 91 Tesla. iphy.ac.cn This value was determined through dc SQUID (Superconducting Quantum Interference Device) magnetization measurements. iphy.ac.cn

The anisotropy of Hc2, its dependence on the direction of the applied magnetic field relative to the crystallographic axes, is another important characteristic. In many layered cuprate (B13416276) superconductors, Hc2 is highly anisotropic. cas.cn However, some iron-arsenic-based superconductors have shown surprisingly isotropic behavior. cas.cn The study of Hc2 in copper-thulium oxides provides insights into the underlying physics of superconductivity in these materials.

Another related parameter is the irreversibility field (Hirr), below which the magnetic flux vortices are pinned, and the material can carry a current without dissipation. iphy.ac.cn For the Cu-1234 system, the irreversibility field at 77 K was found to be 21 Tesla. iphy.ac.cn The region between Hirr and Hc2 is characterized by flux creep, where the motion of vortices leads to some energy dissipation. iphy.ac.cn

Table 2: Superconducting Properties of a Copper-Thulium Oxide System

Compound System	Transition Temperature (Tc) (K)	Upper Critical Field (Hc2) at 0 K (Tesla)	Irreversibility Field (Hirr) at 77 K (Tesla)
CuBa₂Ca₃Cu₄O₁₀₊δ	117.5	91	21

Data for the Cu-1234 system. iphy.ac.cn

Investigation of Functional Properties in Copper Thulium Materials

Superconducting Phenomena in Copper-Thulium Oxides

The exploration of copper-thulium oxides has revealed significant superconducting properties, particularly in the realm of high-temperature superconductivity. These materials are part of the broader class of cuprate (B13416276) superconductors, which are renowned for exhibiting superconductivity at temperatures significantly above the boiling point of liquid nitrogen.

High-Temperature Superconductivity in Thulium Barium Copper Oxide Systems

Thulium Barium Copper Oxide (TmBa₂Cu₃O₉₋δ) is a notable high-temperature superconductor with a critical temperature (Tc) of approximately 90 K. aip.org This compound belongs to the same family as the more widely known Yttrium Barium Copper Oxide (YBCO), which was the first material discovered to superconduct above 77 K. wikipedia.org

Research into the properties of TmBa₂Cu₃O₉₋δ has highlighted its exceptionally high upper critical magnetic field (Hc2). Resistive measurements in applied magnetic fields have shown that the slope of the upper critical field at the transition temperature, (dHc2/dT) at Tc, is -2.8 T/K. aip.orgaip.org This initial slope is among the highest reported for 90 K superconductors. aip.orgaip.org Extrapolations based on the Werthamer, Helfand, Hohenberg, and Maki (WHHM) theory suggest a zero-temperature upper critical field, Hc2(0), in the range of 99 to 175 Tesla, depending on the degree of paramagnetic limitation. aip.orgaip.org At the boiling point of liquid nitrogen (77 K), the extrapolated upper critical field is approximately 36 Tesla. aip.orgaip.org

Superconducting Properties of Thulium Barium Copper Oxide (TmBa₂Cu₃O₉₋δ)

Property	Value	Reference
Critical Temperature (Tc)	~90 K	aip.org
Upper Critical Field Slope at Tc	-2.8 T/K	aip.orgaip.org
Extrapolated Hc2 at 0 K	99 - 175 T	aip.orgaip.org
Extrapolated Hc2 at 77 K	~36 T	aip.orgaip.org

Exploration of Superconducting Properties in Ternary and Quaternary Thulium-Copper-Containing Compounds (e.g., Tin-Thulium Oxycuprates)

Research has extended to more complex systems, including quaternary thulium-copper-containing compounds. A notable example is the tin-thulium oxycuprate with the chemical formula Sn₂Ba₂(Ca₀.₅Tm₀.₅)Cu₃Oₓ. superconductors.org This compound has demonstrated signs of superconductivity at significantly higher temperatures than TmBa₂Cu₃O₉₋δ.

Investigations revealed a sharp drop in electrical resistance near 113 K and Meissner-like behavior (the expulsion of a magnetic field from a superconductor) at temperatures around 115 K. superconductors.org Magnetic susceptibility measurements showed a strong diamagnetic signal, indicating a substantial volume fraction of the superconducting phase. superconductors.org The performance of this tin-thulium oxycuprate is exceptional among materials with a similar 3212 crystal structure. superconductors.org For comparison, a well-known 3212 superconductor, Pb₂Sr₂YCu₃O₈, has a critical temperature of 70 K. superconductors.org

Mechanisms of Superconductivity at the Quantum Level (e.g., Cooper Pairs, BCS Theory Applicability)

The underlying mechanism of high-temperature superconductivity in copper-thulium oxides, as in other cuprates, is a complex and debated topic. The foundational microscopic theory for conventional superconductivity is the Bardeen-Cooper-Schrieffer (BCS) theory. researchgate.netwikipedia.org This theory posits that at low temperatures, an attractive interaction between electrons, mediated by lattice vibrations (phonons), can overcome their mutual Coulomb repulsion. wikipedia.orguba.ar This attraction binds electrons into "Cooper pairs." wikipedia.orguba.ar These pairs then condense into a macroscopic quantum state that allows for resistanceless current flow. wikipedia.org A key prediction of BCS theory is the existence of an energy gap in the electronic spectrum below the critical temperature. researchgate.netuba.ar

While BCS theory successfully explains conventional, low-temperature superconductors, its direct applicability to high-temperature cuprates like thulium-based systems is limited. The BCS theory predicts a maximum critical temperature of around 40 K under normal pressure, which is well below the temperatures observed in these materials. researchgate.net However, the core concept of Cooper pairs is still believed to be relevant. researchgate.net The primary challenge lies in identifying the "glue" that binds the electrons into pairs at such high temperatures. While electron-phonon interaction is central to BCS theory, other mechanisms, such as spin fluctuations, are considered strong candidates in high-Tc cuprates. researchgate.net The layered, two-dimensional crystal structure of these copper oxides is considered a crucial feature influencing their unique superconducting properties. researchgate.netresearchgate.net

Catalytic Applications of Copper-Thulium Systems

Beyond superconductivity, copper-thulium compounds, particularly in oxide nanostructure forms, exhibit promising functional properties in catalysis. These materials are being investigated for their potential in environmental remediation through the degradation of organic pollutants.

Photocatalytic Degradation of Organic Pollutants by Copper-Thulium Oxide Nanostructures

Thulium copper oxide (Tm₂Cu₂O₅) nanostructures have been shown to be effective photocatalysts for the degradation of water-soluble organic pollutants under visible light. researchgate.net These nanostructures can be synthesized via a sonochemical process and possess a bandgap of approximately 1.6 eV, which allows them to absorb visible light and generate electron-hole pairs for catalytic reactions. researchgate.net

Studies have demonstrated the high efficiency of Tm₂Cu₂O₅ in breaking down various organic dyes. For instance, under visible light irradiation, 100% of an erythrosine dye solution (10 ppm) was degraded within 35 minutes using 50 mg of the Tm₂Cu₂O₅ photocatalyst. researchgate.net The primary mechanism for this degradation is believed to involve the generation of highly reactive hydroxyl radicals. researchgate.net Furthermore, these nanostructures exhibit excellent stability and reusability. After five consecutive cycles of use, the degradation performance of the Tm₂Cu₂O₅ catalyst decreased by only 7.8%, from 100% to about 92.2%, highlighting its potential for practical applications in water treatment. researchgate.net

Photocatalytic Performance of Tm₂Cu₂O₅ Nanostructures

Pollutant	Catalyst Dose	Pollutant Concentration	Irradiation Time	Degradation Efficiency	Reference
Erythrosine	50 mg	10 ppm	35 min	100%	researchgate.net

Role of Interfacial Active Sites (e.g., Cu²⁺-O-Fe³⁺ Interface) in Surface Lattice Oxygen Activation

A key strategy for enhancing catalytic activity in mixed metal oxide systems is the creation of interfacial active sites. acs.orgnih.govacs.org This principle involves constructing interfaces between different metal oxides to modulate the electronic structure and reactivity of the catalyst's surface. Activating surface lattice oxygen (Olatt) by adjusting the strength of metal-oxygen bonds is an effective route for the catalytic degradation of pollutants. acs.orgnih.govacs.org

For example, in CuO-Fe₃O₄ composite systems, the creation of a Cu²⁺-O-Fe³⁺ interface has been shown to significantly enhance the activation of surface lattice oxygen. acs.orgnih.gov Structural analyses and theoretical calculations demonstrate that these active sites improve the catalyst's low-temperature reducibility and the activity of oxygen species. acs.orgnih.gov X-ray absorption studies have revealed that at this interface, the Cu-O bonds contract while the Fe-O bonds expand. acs.orgnih.gov This structural change facilitates the reactivity of the surface lattice oxygen, which plays a crucial role in the oxidation of organic molecules. acs.orgnih.gov This mechanism, known as the Mars-van Krevelen mechanism, involves the pollutant being oxidized by the lattice oxygen, which is then replenished by oxygen from the gas phase. acs.org While this specific example involves an iron-copper system, the underlying principle of using interfacial engineering to activate lattice oxygen is a relevant and powerful strategy that could be applied to copper-thulium and other multi-component oxide systems to design highly efficient catalysts.

Mechanistic Studies of Catalytic Reactions (e.g., Mars-van Krevelen Mechanism)

The investigation of catalytic mechanisms in mixed-metal materials is crucial for understanding and optimizing their performance. One of the most significant mechanisms in oxidation catalysis by metal oxides is the Mars-van Krevelen (MvK) mechanism. This model proposes that the catalytic reaction occurs in a two-step redox cycle. In the first step, a reactant (e.g., carbon monoxide) is oxidized by reacting with an oxygen atom from the catalyst's lattice, creating an oxygen vacancy. In the second step, the catalyst is re-oxidized by gas-phase oxygen, which fills the vacancy, thus completing the catalytic cycle. nih.govrsc.org This mechanism is distinct from others where reactants adsorb onto the catalyst surface and react with each other directly.

While the MvK mechanism has been confirmed in various metal oxide catalysts, including those based on nickel and ceria, direct mechanistic studies specifically on copper-thulium oxide catalysts are not extensively documented in the current body of scientific literature. nih.gov However, insights can be drawn from related catalytic systems containing either copper or thulium.

Copper-based catalysts are widely used for oxidation reactions, and their activity is often linked to the redox properties of copper oxides. nih.gov For instance, in three-way catalysts (TWCs) for automotive applications, copper's presence can promote the oxidation of CO and hydrocarbons. nih.gov The catalytic cycles in these systems often involve the reduction and oxidation of copper species, a process that shares fundamental principles with the MvK mechanism.

On the other hand, studies on thulium-containing catalysts are less common but provide valuable information. In one study involving a thulium-modified manganese oxide catalyst (Tm-Mn/TiO2) for the selective catalytic reduction (SCR) of nitrogen oxides (NOx), the reaction was found to proceed via a combination of the Eley-Rideal (E-R) and Langmuir-Hinshelwood (L-H) mechanisms. researchgate.net In this specific system, the E-R mechanism, involving a reaction between adsorbed ammonia (NH3) and gaseous nitrogen monoxide (NO), was dominant. researchgate.net

Therefore, for a hypothetical copper-thulium oxide catalyst, the operating catalytic mechanism would likely be highly dependent on its specific composition, crystal structure, and the reaction environment. It could potentially involve a lattice-oxygen-mediated MvK pathway, leveraging the reducible nature of copper oxide, or follow surface-adsorption-based L-H or E-R mechanisms, influenced by the presence of thulium as a promoter. Definitive determination of the precise pathway would necessitate dedicated experimental and computational studies on such materials.

Optical Properties and Luminescence Phenomena

Materials combining copper and thulium exhibit a range of interesting optical properties, primarily driven by the unique electronic structure of the thulium ion (Tm³⁺), which is a well-known activator for luminescence. The presence of copper-based components can further modulate these properties, leading to enhanced performance in various photonic applications. The focus here is on upconversion luminescence, where low-energy infrared light is converted into higher-energy visible or ultraviolet light.

Upconversion Luminescence in Thulium-Doped Copper-Based Nanoparticles

Upconversion luminescence (UCL) is a nonlinear optical process in which the sequential absorption of two or more photons leads to the emission of a photon with a shorter wavelength (higher energy). nih.gov Lanthanide ions, such as Tm³⁺, are particularly suitable for this process due to their ladder-like energy levels that allow for step-by-step excitation. nih.gov Typically, Tm³⁺ ions are doped into an inert host crystal lattice, such as sodium yttrium fluoride (NaYF₄), which provides a stable environment and minimizes non-radiative decay. nih.govresearchgate.net

While thulium is not typically doped directly into a copper-based host lattice for UCL, copper-based nanostructures play a significant role in enhancing the luminescence of thulium-doped nanoparticles. Research has demonstrated that composite structures, where Tm³⁺-doped nanoparticles are combined with copper-based materials like copper sulfide (CuS), can exhibit dramatically enhanced UCL intensity. ecnu.edu.cn

The enhancement mechanism is attributed to a synergistic plasmonic effect. The copper sulfide nanostructures can create localized "hotspots" with a strong electromagnetic field. This intensified local field increases the excitation rate of the Tm³⁺ ions in the adjacent nanoparticles, leading to a substantial improvement in the upconversion luminous intensity. ecnu.edu.cn In one study involving erbium-doped nanoparticles, the presence of copper sulfide nanostructures led to a 16.2-fold enhancement in UCL. ecnu.edu.cn A similar principle applies to thulium-doped systems, where the integration of copper-based components offers a promising strategy to boost luminescence efficiency for applications in bio-imaging and sensing.

Spectroscopic Properties under Various Near-Infrared Excitation Wavelengths

The emission characteristics of thulium-doped upconversion nanoparticles are highly dependent on the specific wavelength of the near-infrared (NIR) excitation source. Different NIR wavelengths can excite different electronic transitions within the Tm³⁺ ion, leading to distinct emission spectra. nih.govpreprints.org Systematic investigations have explored the UCL of Tm³⁺-doped nanoparticles under excitation at 1064 nm, 1150 nm, and 1208 nm. nih.govpreprints.org

Under these different excitation conditions, Tm³⁺ produces a range of emission bands, most notably in the blue and NIR regions. A particularly significant finding is the exceptional efficiency of excitation at 1150 nm. This wavelength enables an intense three-photon upconversion process that results in a strong blue emission at approximately 475 nm. nih.gov Research shows that the 475 nm emission under 1150 nm excitation can be nearly 100 times stronger than the same emission produced by 1064 nm excitation at similar power densities. nih.govpreprints.org Furthermore, the blue emission at 455 nm is also significantly enhanced, being about 15 times stronger with 1150 nm excitation compared to 1064 nm. nih.gov This demonstrates the superiority of the 1150 nm excitation wavelength for generating high-energy visible light from thulium-doped systems.

The table below summarizes the key emission characteristics of Tm³⁺-doped NaYF₄ nanoparticles under different NIR-II excitation wavelengths.

Excitation Wavelength (nm)	Key Emission Bands (nm)	Relative Intensity / Key Features	Photon Process
1064	~808, ~475, ~455	Moderate 808 nm emission. Weak blue emissions at 475 nm and 455 nm. nih.gov	Energy-looping upconversion. nih.gov
1150	~808, ~475, ~455	Strong 808 nm emission. Intense blue emission at 475 nm (~100x stronger than with 1064 nm excitation). nih.govpreprints.org	Efficient three-photon upconversion. preprints.org
1208	~808	Lower intensity 808 nm emission compared to 1064 nm excitation due to energy level mismatch. Weak higher-order blue emissions. nih.gov	Direct pumping, but with lower efficiency for subsequent excitation steps. nih.gov

Mechanism of Energy Transfer and Emission Characteristics in Thulium-Copper Optical Systems

The process of upconversion in thulium-doped systems is governed by complex energy transfer mechanisms. In many efficient systems, Tm³⁺ (the activator) is co-doped with another lanthanide ion, such as Ytterbium (Yb³⁺), which acts as a sensitizer. nih.govresearchgate.net The energy transfer upconversion (ETU) process typically proceeds as follows:

Absorption: The sensitizer ion (Yb³⁺) has a large absorption cross-section around 980 nm and efficiently absorbs the incoming NIR photons, transitioning to an excited state (²F₅/₂). researchgate.net

First Energy Transfer: The excited Yb³⁺ ion transfers its energy to a nearby Tm³⁺ ion, exciting it from its ground state (³H₆) to an intermediate level (³H₅). researchgate.net

Subsequent Energy Transfers: The Tm³⁺ ion is further excited to higher energy levels (e.g., ³F₂,₃ and ¹G₄) through subsequent energy transfers from other excited Yb³⁺ ions or through the absorption of additional photons. researchgate.net

Emission: Once populated, these higher energy states relax back to lower levels, releasing energy in the form of higher-energy photons. For example, the transition from the ¹G₄ state to the ³H₆ ground state results in the characteristic blue emission around 475 nm, while the ³H₄ → ³H₆ transition produces NIR emission around 800 nm. nih.govresearchgate.net

Interfacial Science and Doping Effects in Copper Thulium Composites

Interface Formation and Bonding Mechanisms

The interface between copper and thulium is a critical region that dictates many of the composite material's bulk properties. The formation of this interface and the bonding across it are governed by atomic-level interactions, diffusion phenomena, and the potential creation of new interfacial phases.

Investigation of Interfacial Layers in Copper-Thulium Composites

The formation of an interface between two dissimilar metals like copper and thulium is a complex process that can result in either a sharp boundary or the formation of intermediate layers. In many laminated metal composites, the interface structure is influenced by the preparation method, such as physical vapor deposition (PVD) or accumulative roll bonding (ARB). cambridge.org The nature of the bonding can be mechanical, where atoms are held by physical forces, or metallurgical, involving the formation of a diffusion layer of atoms. researchgate.net

For instance, in similar metal systems like Cu-Nb, semi-coherent interfaces are often formed. cambridge.org The interface design can be strategically manipulated; for example, matrix-alloying with reactive elements like titanium in copper composites can lead to the in-situ formation of interfacial carbide nanolayers, which act as "rivets" to enhance interfacial bonding. bohrium.com While specific studies on Cu-Tm interfacial layers are not abundant, the principles suggest that the reactivity of thulium, a lanthanide, with any non-metallic impurities (like oxygen or carbon) at the interface could lead to the formation of distinct oxide or carbide layers. The asymmetry of the interface, for example at an air/water boundary, can even induce changes in the valence state of lanthanide ions like thulium. mdpi.com The stability and structure of the interface are also critical; a high degree of epitaxy between layers can result in lower strain and a more stable interface. acs.org

Mutual Diffusion of Copper and Thulium Atoms at Interfaces

Mutual diffusion, or interdiffusion, is the process of material transport driven by atomic motion, which is highly dependent on temperature. uomustansiriyah.edu.iq When a copper-thulium couple is subjected to elevated temperatures, both copper and thulium atoms will migrate across the interface. uomustansiriyah.edu.iq This phenomenon is foundational to the formation of alloyed zones and intermetallic compounds. researchgate.netfrontiersin.org

A comprehensive review of diffusion in copper alloy systems provides critical data on this process. nist.govnist.gov The movement of atoms can occur through various mechanisms, including volume diffusion (through the crystal lattice), grain boundary diffusion, and dislocation-pipe diffusion. nist.govnist.gov The diffusion coefficient quantifies the rate of this atomic movement. While specific diffusion coefficients for the Cu-Tm system are part of broader compilations, the general behavior follows that diffusion is an activated process, increasing exponentially with temperature. uomustansiriyah.edu.iqepj-conferences.org For example, the diffusion coefficients for copper in aluminum are known to increase by an order of magnitude with a 100°C temperature increase. uomustansiriyah.edu.iq This diffusion can lead to the formation of intermetallic compounds, which can either strengthen or weaken the interfacial bond depending on their properties. researchgate.net

Table 1: Illustrative Diffusion Data for Copper in Other Metals This table provides context for diffusion rates in copper-based systems. Specific data for Tm in Cu is less commonly published but would follow similar principles.

Diffusing Species	Host Metal	Temperature (°C)	Diffusion Coefficient (m²/s)
Copper	Aluminum	500	4.8 x 10⁻¹⁴ uomustansiriyah.edu.iq
Copper	Aluminum	600	5.3 x 10⁻¹³ uomustansiriyah.edu.iq
Carbon	Iron (FCC)	927	1.6 x 10⁻¹¹ uomustansiriyah.edu.iq

Influence of Thulium Doping on Copper-Based Materials

Doping copper-based materials with thulium atoms can profoundly alter their intrinsic properties. The introduction of Tm³⁺ ions modifies the electronic landscape, impacts collective phenomena like superconductivity, and creates internal strains that can be harnessed for functional tuning.

Electronic Structure Modifications Induced by Thulium Doping

Doping a host material fundamentally alters its electronic band structure, which in turn changes its properties. researchgate.netmdpi.com When thulium is introduced into a copper-based material, its valence electrons interact with the host's electronic system. The introduction of dopants can create new energy levels within the bandgap, change the density of states (DOS) at the Fermi level, and alter the bandgap energy itself. researchgate.netmdpi.comnih.gov

In semiconductor quantum dots, for instance, doping with copper has been shown to modify the energy levels and the shape of the valence and conduction bands, with the specific changes depending on the dopant's location (core vs. surface). mdpi.com Similarly, thulium doping in materials like barium tellurite (B1196480) glasses has been observed to vary the energy bandgap values significantly. springerprofessional.de In high-temperature superconductors, doping is the primary mechanism for introducing charge carriers (holes or electrons) into the copper-oxygen planes, which is essential for superconductivity. worldscientific.com The presence of thulium can influence the charge carrier concentration and the DOS at the Fermi level, which is a critical parameter for superconductivity. aip.org

Impact of Doping on Advanced Material Properties (e.g., Superconductivity, Optical Response)

The electronic changes induced by thulium doping have a direct impact on macroscopic material properties.

Superconductivity: In copper-oxide (cuprate) superconductors, the partial substitution of other elements in the lattice is a standard method to optimize properties. However, the effect of the dopant is highly specific. Doping with elements like nickel or cobalt can be successful in carrier doping, but substitution of copper with other elements can also introduce disorder. arxiv.org For example, systematic studies on SmFeAsO-based superconductors showed that increasing copper doping at the iron sites systematically decreased the superconducting transition temperature (Tc), eventually suppressing it completely. arxiv.org This suppression was attributed to strong disorder scattering introduced by the copper. In cuprates, while not a common dopant, thulium could similarly influence Tc by altering carrier concentration and introducing structural disorder.

Optical Response: Thulium is a well-known active ion for optical applications, particularly for emissions in the infrared region. When doped into various host materials, such as glasses or optical fibers, thulium ions exhibit characteristic absorption and emission bands. springerprofessional.dephotonics.com Thulium-doped fiber lasers are of great interest for their emission wavelengths around 2 µm. photonics.comucf.edu Studies on thulium-doped barium tellurite glasses have identified strong emission transitions around 1460 nm and 1863 nm, with the intensities being dependent on the thulium concentration. springerprofessional.de Furthermore, thulium doping can induce significant non-linear optical behavior, such as reverse saturable absorption, making these materials suitable for applications like optical limiters. springerprofessional.de

Table 2: Characteristic Optical Emission Bands of Thulium in Doped Materials

Host Material	Pumping Wavelength (nm)	Key Emission Wavelengths (nm)	Associated Transition	Reference
Silica-based Fibers	79x	~1700 - 2200	3H4 → 3H6	photonics.com
Barium Tellurite Glass	Not specified	~1460	3H4 → 3F4	springerprofessional.de
Barium Tellurite Glass	Not specified	~1863	3F4 → 3H6	springerprofessional.de

Strain Engineering and Defect Chemistry in Thulium-Copper Heterostructures

A heterostructure composed of thulium and copper layers or phases will inherently contain strain and defects, which are not merely imperfections but can be tools for engineering material properties.

Strain Engineering: When two materials with different lattice parameters are joined, strain is created at the interface to accommodate the mismatch. nih.gov This strain can modulate the energy landscapes of chemical reactions and alter electronic band structures. nih.govntu.edu.sg In electrocatalysis, for example, researchers have used the lanthanide contraction—the steady decrease in the ionic radii of lanthanide elements—to control strain effects in platinum-lanthanide alloys, including those with thulium. ntu.edu.sgresearchgate.net This controlled strain can tune the material's activity and stability. ntu.edu.sgresearchgate.net In thulium-copper heterostructures, the lattice mismatch would induce local strain, which could be used to optimize properties such as charge carrier mobility or catalytic activity. nih.govacs.org

Defect Chemistry: Defects such as vacancies (missing atoms) and interstitials (extra atoms in between lattice sites) are thermodynamically unavoidable in crystals and play a crucial role in determining material properties. researchgate.netmagtech.com.cn The type and concentration of these point defects are governed by the material's defect chemistry. researchgate.netacs.org In oxide heterostructures, for instance, oxygen vacancies are often the most important type of point defect. researchgate.net The introduction of a dopant with a different valence state (aliovalent doping) will alter the concentration of native defects to maintain charge neutrality. Doping copper oxides with trivalent thulium (Tm³⁺) in place of divalent copper (Cu²⁺) would act as a donor, influencing the concentration of other charge carriers and vacancies, which in turn affects conductivity, catalytic activity, and ion transport. magtech.com.cnresearchgate.net

Future Research Directions and Emerging Opportunities

Exploration of Novel Copper-Thulium Compositions and Crystal Structures

Research into the copper-thulium system is moving beyond well-documented stoichiometric compounds to explore more complex and unconventional materials. The focus is on discovering new phases with unique properties that can be tailored for specific applications. The Cu-Tm system is known to have several invariant temperatures where different phases can exist, and there is potential for metastable phases to form. cmu.edu

High-entropy alloys (HEAs) represent a paradigm shift in materials science. Unlike traditional alloys, which are typically based on one or two primary metals, HEAs consist of five or more principal elements in roughly equal atomic percentages. samaterials.com The high entropy of mixing in these systems can lead to the formation of simple solid-solution phases, such as face-centered cubic (FCC) or body-centered cubic (BCC) structures, rather than complex intermetallic compounds. mdpi.com

The inclusion of copper and thulium in HEAs is a promising research avenue. Copper is known for its excellent electrical and thermal conductivity, while thulium, a rare-earth element, possesses unique magnetic and luminescent properties. wikipedia.orgwikipedia.org Incorporating these elements into an HEA matrix could yield materials with a novel combination of properties, such as high strength, good ductility, and specific magnetic or optical functionalities. mdpi.comuq.edu.au Research efforts are likely to focus on synthesizing and characterizing Cu-Tm-containing HEAs to understand the interplay between their composition, microstructure, and performance.

Table 1: Comparison of Traditional Alloys and High-Entropy Alloys (HEAs)

Feature	Traditional Alloys	High-Entropy Alloys (HEAs)
Number of Principal Elements	1-3	5 or more
Composition	One or two base elements with smaller amounts of other elements.	Elements are in equal or near-equal atomic proportions (typically 5-35% each). samaterials.com
Microstructure	Often forms well-defined intermetallic compounds and multiple phases.	Tends to form simple, single-phase solid solutions (e.g., FCC, BCC). mdpi.com

| Design Philosophy | Based on a primary element, with alloying elements added to modify properties. | Based on creating a high-entropy state to stabilize a simple crystal structure. |

Metastable phases are thermodynamically unstable states that can persist for long periods due to kinetic barriers. These phases often exhibit properties distinct from their stable counterparts. researchgate.net In the copper-thulium system, research into metastable phases could be particularly fruitful. Techniques like rapid solidification or high-energy ball milling can be used to trap the material in a metastable or even an amorphous (non-crystalline) state. numberanalytics.com

Amorphous copper-thulium alloys, or metallic glasses, would lack the long-range atomic order of crystalline materials, potentially leading to unique mechanical and magnetic properties. The study of the conditions under which these metastable and amorphous phases form, their atomic structures, and their physical properties is a key area for future research. cmu.eduresearchgate.net The synthesis of metastable nanostructures, which are kinetically trapped, is another emerging area of interest. acs.org

Table 2: Expected Invariant Temperatures in the Cu-Tm System

Reaction	Temperature (°C)
L ↔ (βTm) + CuTm	865
L ↔ CuTm + Cu₂Tm	860
L ↔ Cu₂Tm + Cu₄Tm	835
L ↔ Cu₄Tm + Cu₅Tm	855
L ↔ Cu₅Tm + Cu₇Tm₂	850
L + Cu₇Tm₂ ↔ Cu₉Tm₂	820
L + Cu₉Tm₂ ↔ (Cu)	870
(αTm) ↔ (βTm)	950

Data sourced from the Cu-Tm (Copper-Thulium) System phase diagram information. cmu.edu

Advancements in Computational Prediction and Materials Design

The traditional trial-and-error approach to materials discovery is often slow and expensive. nih.gov Modern computational techniques are revolutionizing this process, enabling researchers to predict the properties of new materials and design them for specific functions before they are ever synthesized in a lab. lumi-supercomputer.eu

Machine learning (ML) and artificial intelligence (AI) are rapidly becoming indispensable tools in materials science. researchgate.net By training algorithms on large datasets of known materials, ML models can learn the complex relationships between a material's composition, structure, and properties. arxiv.orgrsc.org These models can then be used to rapidly screen vast numbers of hypothetical compounds to identify promising candidates for a specific application. lumi-supercomputer.eu

For the copper-thulium system, ML could be used to:

Predict Novel Stable and Metastable Compounds: AI can predict the existence and stability of new Cu-Tm compounds that have not yet been synthesized. latitudemedia.com

Forecast Properties: ML models can estimate key properties like magnetic behavior, electronic structure, and mechanical strength for various Cu-Tm compositions. researchgate.netrsc.org

Guide Synthesis: Generative models, such as Generative Adversarial Networks (GANs) and Variational Autoencoders (VAEs), can propose entirely new material structures with desired functionalities. arxiv.org

Table 3: Machine Learning Approaches in Materials Science

Technique	Description	Application in Cu-Tm Research
Deep Learning / Neural Networks	Uses multi-layered networks to learn complex patterns from data. arxiv.org	Predicting spin-state ordering and electronic properties of Cu-Tm complexes. rsc.org
Graph Neural Networks (GNNs)	Operates on graph-structured data, ideal for representing crystal structures. openreview.net	Predicting properties based on the topological structure of Cu-Tm crystals.
Bayesian Optimization	An efficient method for finding the optimum of a function, useful for navigating vast compositional spaces. arxiv.org	Optimizing the composition of Cu-Tm alloys for specific target properties.

| Generative Models (GANs, VAEs) | Algorithms that can generate new data samples, such as novel crystal structures. researchgate.net | Designing new, hypothetical Cu-Tm compounds with tailored functionalities. |

The properties of a material are governed by phenomena that occur across a wide range of length and time scales, from the quantum interactions of electrons to the macroscopic behavior of the bulk material. Multi-scale modeling aims to bridge these scales by integrating different computational methods. nanografi.com

A typical multi-scale approach for a copper-thulium system might involve:

Quantum Mechanics (e.g., Density Functional Theory - DFT): Used to calculate the fundamental electronic structure and bonding at the atomic level. nanografi.comnobelprize.org

Molecular Dynamics (MD): Simulates the movement and interaction of atoms and molecules over time, providing insight into processes like phase transformations and defect formation. nih.govnobelprize.org

Continuum Mechanics (e.g., Finite Element Analysis - FEA): Models the material as a continuous medium to predict macroscopic mechanical properties. nih.govnanografi.com

By combining these techniques, researchers can build a comprehensive understanding of how atomic-level changes in a Cu-Tm compound affect its real-world performance. nobelprize.org

Table 4: Levels of Multi-Scale Modeling

Scale	Modeling Method	Phenomena Studied
Electronic/Atomic (Angstroms)	Quantum Mechanics (DFT)	Electron distribution, bonding, band structure, magnetic moments. nanografi.com
Microscopic (Nanometers)	Molecular Dynamics (MD), Monte Carlo	Atomic vibrations, diffusion, crystal growth, phase transitions. nanografi.com
Mesoscopic (Micrometers)	Phase-Field Simulations	Microstructure evolution, grain growth. nih.gov

| Macroscopic (Millimeters+) | Continuum Mechanics (FEA) | Stress, strain, fracture, bulk mechanical response. nanografi.com |

Development of Advanced Characterization Techniques for In-Situ Studies

To validate computational predictions and understand the dynamic behavior of materials, advanced characterization techniques are essential. In-situ studies, where the material is analyzed in real-time under changing conditions (like temperature or pressure), are particularly powerful. scientific.net These methods provide direct observational evidence of processes such as phase transformations, crystal growth, and defect formation. numberanalytics.comnih.gov

Future research on copper-thulium compounds will heavily rely on techniques such as:

In-Situ X-Ray Diffraction (XRD) and Transmission Electron Microscopy (TEM): These methods allow for the real-time study of structural and microstructural changes as they happen. numberanalytics.comnih.gov For example, observing the formation of a new Cu-Tm phase as the temperature is increased.

In-Situ Scanning Electron Microscopy (SEM): Enables the direct observation of nucleation and growth processes at material interfaces. nih.gov

In-Situ Spectroscopy (e.g., XPS, FTIR): Provides information on the evolution of the electronic structure and chemical bonding on a material's surface during a reaction. researchgate.net

These advanced in-situ techniques are crucial for developing a fundamental understanding of microstructure formation and its impact on the properties of copper-thulium compounds. scientific.netresearchgate.net

Table 5: Advanced In-Situ Characterization Techniques for Intermetallics

Technique	Information Obtained	Example Application for Cu-Tm
In-Situ X-Ray Diffraction (XRD)	Real-time tracking of crystal structure and phase composition changes. numberanalytics.com	Monitoring the transformation between α-Tm and β-Tm phases in a Cu-Tm alloy during heating.
In-Situ Transmission Electron Microscopy (TEM)	High-resolution imaging of microstructural changes, defects, and nucleation. numberanalytics.comnih.gov	Observing the formation and growth of CuₓTmᵧ precipitates within a matrix.
In-Situ Scanning Electron Microscopy (SEM)	Imaging of surface morphology and microstructure evolution in real-time. nih.gov	Watching the growth of intermetallic compound layers at a Cu/Tm interface during annealing.

| In-Situ X-ray Photoelectron Spectroscopy (XPS) | Analysis of surface elemental composition and chemical state changes under reaction conditions. researchgate.net | Studying the oxidation behavior of a Cu-Tm alloy surface in a controlled atmosphere. |

Integration of Copper-Thulium Materials into Next-Generation Technologies

The unique electronic and magnetic properties arising from the interaction between copper and the rare-earth element thulium are paving the way for their integration into a variety of next-generation technologies. Research is increasingly focused on harnessing the potential of copper-thulium compounds and systems in fields ranging from photonics and advanced electronics to magnetic refrigeration and spintronics. These materials, from intermetallic compounds to doped systems, offer a fertile ground for discovering novel functionalities.

One of the promising areas for copper-thulium materials is in the development of advanced photonic devices. A notable application is in ultrafast fiber lasers. aip.orgunair.ac.id Researchers have successfully demonstrated a mode-locked Thulium-Doped Fiber Laser that utilizes a copper (Cu) thin film as a saturable absorber. aip.orgunair.ac.id This laser operates at a wavelength of 1951 nm, a region of interest for optical communications and fiber sensors due to minimal signal loss in optical fibers. aip.orgunair.ac.id The integration of the copper-based saturable absorber into the thulium-doped fiber laser cavity enabled the generation of stable, high-frequency pulse trains. aip.orgunair.ac.id This development showcases the potential of combining the properties of copper with thulium-doped media for creating advanced laser systems. aip.org

The magnetic properties of intermetallic compounds containing rare-earth elements and transition metals are a significant area of investigation for next-generation technologies. Compounds of thulium and copper are being explored for applications in low-temperature magnetic refrigeration. For instance, the intermetallic compound TmCuAl exhibits a giant reversible magnetocaloric effect at around 4 K, which is the boiling point of helium. researchgate.net This property is crucial for developing efficient and environmentally friendly cooling systems for cryogenic applications, such as in space science and the liquefaction of hydrogen and helium. iphy.ac.cn The large magnetic entropy change observed in such materials makes them attractive candidates for solid-state refrigeration technologies. researchgate.netiphy.ac.cn

Furthermore, the field of spintronics, which utilizes the spin of electrons in addition to their charge, stands to benefit from the unique magnetic characteristics of copper-thulium materials. Intermetallic compounds formed between rare-earth elements and transition metals, like copper, are known to possess interesting magnetic properties. aip.orgtandfonline.com The interaction between the 4f electrons of thulium and the d-electrons of copper can lead to complex magnetic orderings, which can be manipulated for spintronic device applications. aip.org While specific research on Cu-Tm compounds in spintronics is emerging, the broader class of rare earth-transition metal alloys, including Heusler alloys containing copper, is being intensively studied for use in spintronic components. aip.orgresearchgate.net These materials are valued for their potential in creating efficient spin injectors and sensors.

The development of novel sensors is another avenue where copper-thulium materials could find application. The sensitivity of the electronic and magnetic properties of these compounds to external stimuli makes them potential candidates for advanced sensing technologies. For example, materials with significant magnetocaloric effects can be utilized in temperature sensors, while their unique electrical resistance characteristics could be harnessed for other sensing applications. e3s-conferences.org

In the realm of high-frequency electronics, materials with high thermal conductivity and specific dielectric properties are essential. psu.edu While research into specific copper-thulium compounds for these applications is in its early stages, the general class of intermetallic compounds offers possibilities for engineering materials with tailored properties suitable for high-frequency circuit boards and other electronic components. aip.org The combination of copper's high conductivity with the unique electronic structure of thulium could lead to the development of new materials for advanced electronic systems. stanfordmaterials.comaps.org

Data Tables

Table 1: Properties of Identified Copper-Thulium System

Property	Value	Source(s)
Laser Wavelength	1951 nm	aip.orgunair.ac.id
Pulse Repetition Rate	8.5 MHz	aip.orgunair.ac.id
Minimum Pulse Width	14.8 ps	aip.orgunair.ac.id
Saturable Absorber	Copper (Cu) thin film	aip.orgunair.ac.id
Gain Medium	Thulium-Doped Fiber	aip.orgunair.ac.id

Table 2: Investigated Copper-Thulium Intermetallic Compounds

Compound	Crystal Structure	Noted Application/Property	Source(s)
Cu₅Tm	Be₅Au, cF24	Enthalpy of formation studied	researchgate.netscribd.com
Cu₉Tm₂	-	Thermodynamic modeling	researchgate.netresearchgate.net
Cu₇Tm₂	-	Thermodynamic modeling	researchgate.netresearchgate.net
Cu₂Tm	-	Thermodynamic modeling	researchgate.netresearchgate.net
CuTm	-	Thermodynamic modeling	researchgate.netresearchgate.net
TmCuAl	-	Giant magnetocaloric effect	researchgate.netiphy.ac.cn

Q & A

Basic Research Questions

Q. What are the fundamental physicochemical properties of thulium (Tm) and copper (Cu) that make their compounds relevant in advanced material science?

• Methodology : Characterize Tm-Cu compounds using X-ray diffraction (XRD) for crystallographic analysis and X-ray photoelectron spectroscopy (XPS) to confirm oxidation states. Compare lattice parameters with density functional theory (DFT) simulations to validate structural stability .
• Key Data : Tm’s +3 oxidation state dominates in oxides (e.g., Tm₂O₃), while Cu exhibits variable states (Cu⁰, Cu⁺, Cu²⁺), enabling diverse bonding configurations in intermetallics .

Q. How should researchers design experiments to synthesize Tm-Cu intermetallic compounds while minimizing impurity phases?

• Methodology : Use arc-melting under inert argon atmosphere with stoichiometric ratios of Tm and Cu. Post-synthesis annealing at 600–800°C for 48–72 hours enhances phase purity. Monitor phase evolution via differential scanning calorimetry (DSC) .
• Validation : Purity assessment via energy-dispersive X-ray spectroscopy (EDS) and Rietveld refinement of XRD patterns .

Advanced Research Questions

Q. What spectroscopic techniques are optimal for probing the electronic structure of Tm³⁺ in Tm-Cu-As ternary compounds (e.g., TmCuAs₂)?

• Methodology : Employ resonant inelastic X-ray scattering (RIXS) at Tm L₃-edge to study 4f-electron interactions. Pair with magnetic circular dichroism (MCD) to resolve spin-orbit coupling effects .
• Data Contradiction : Discrepancies between experimental magnetic susceptibility and theoretical models may arise from crystal field splitting—address via temperature-dependent neutron diffraction .

Q. How do the laser performance metrics of Tm-doped fiber lasers compare to Ho:YAG systems in photonic applications, and what experimental parameters influence this?

• Methodology : Compare slope efficiency and thermal lensing effects using a Tm:ZBLAN fiber laser (1.9–2.1 µm) vs. Ho:YAG (2.09 µm). Optimize pump wavelength (790–805 nm for Tm) and cavity design to mitigate photodarkening .
• Critical Analysis : Tm’s broader emission bandwidth (~300 nm) suits tunable lasers, but Ho:YAG offers higher peak power for pulsed applications. Validate via output power vs. pump power curves .

Q. What strategies resolve contradictions in lattice thermal expansion data for Tm metal under high-pressure conditions?

• Methodology : Apply diamond anvil cell (DAC) experiments with synchrotron XRD up to 30 GPa. Cross-validate with ab initio molecular dynamics (AIMD) to account for anharmonic lattice vibrations .
• Case Study : Discrepancies in Tm’s α-axis expansion at 10 GPa may stem from pressure-induced phase transitions—reconcile via high-resolution Raman spectroscopy .

Experimental Design & Reproducibility

Q. How can researchers ensure reproducibility in synthesizing Tm₂O₃-CuO nanocomposites for catalytic studies?

• Protocol : Use sol-gel synthesis with Tm(NO₃)₃ and Cu(NO₃)₂ precursors, calcined at 500°C for 4 hours. Document particle size distribution via transmission electron microscopy (TEM) and Brunauer-Emmett-Teller (BET) surface area analysis .
• Troubleshooting : Inconsistent catalytic activity may arise from incomplete oxide reduction—verify via temperature-programmed reduction (TPR) .

Q. What are the best practices for reporting magnetic properties of Tm-Cu alloys to enable cross-study comparisons?

• Guidelines :

• Specify measurement conditions (temperature, field strength) and sample geometry.
• Use SQUID magnetometry for magnetization vs. field (M-H) loops and zero-field-cooled/field-cooled (ZFC/FC) curves.
• Report crystal structure and phase purity to contextualize magnetic anomalies .

Emerging Research Directions

Q. How can Tm³⁺-doped potassium double tungstate waveguides be optimized for mid-infrared lasing?

• Approach : Tailor Tm³⁺ doping concentration (1–3 at.%) in KY(WO₄)₂ crystals to balance gain and quenching. Characterize waveguide loss via prism coupling and output power using 790 nm diode pumping .
• Innovation : Buried channel designs reduce scattering losses—validate via near-field intensity profiling .

Q. What mechanistic insights explain Tm-Cu-As₂’s anomalous electrical conductivity in low-temperature phases?

• Hypothesis : Charge density waves (CDWs) or spin fluctuations may dominate. Test via angle-resolved photoemission spectroscopy (ARPES) and muon spin rotation (µSR) .
• Experimental Design : Compare resistivity data under uniaxial strain to decouple lattice and electronic contributions .